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Abstract
This technical guide provides a comprehensive overview of the historical industrial applications

of 1,1,2-tribromoethane. Primarily used as a chemical intermediate, its main role was in the

synthesis of 1,1-dibromoethylene, a monomer with applications in various specialized fields.

This document details the available data on its properties, historical production methods, and

the industrial processes it was a part of. It also discusses the eventual decline of its use,

contextualized by regulatory changes and the emergence of alternative technologies.

Introduction
1,1,2-Tribromoethane (CAS No. 78-74-0) is a dense, non-flammable halogenated

hydrocarbon. While it has seen limited direct application, its historical significance lies in its role

as a precursor in chemical manufacturing. This guide will explore the industrial journey of 1,1,2-
tribromoethane, from its synthesis to its downstream applications and eventual obsolescence

in large-scale manufacturing.

Physicochemical Properties
A summary of the key physical and chemical properties of 1,1,2-tribromoethane is presented

in Table 1. This data is crucial for understanding its behavior in industrial processes, including

reaction conditions and separation techniques.
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Table 1: Physical and Chemical Properties of 1,1,2-Tribromoethane

Property Value Reference

Molecular Formula C₂H₃Br₃ [1][2]

Molecular Weight 266.76 g/mol [1]

Appearance
Colorless to almost colorless

clear liquid
[2]

Density 2.61 g/mL at 25 °C [3][4]

Boiling Point 187-190 °C at 721 mm Hg [3][4]

Melting Point -29.3 °C [4]

Flash Point >230 °F (>110 °C) [4]

Vapor Pressure 0.969 mmHg at 25 °C [4]

Refractive Index n20/D 1.593 [3][4]

Water Solubility Insoluble

Historical Industrial Applications
The predominant historical industrial application of 1,1,2-tribromoethane was as a chemical

intermediate in the production of 1,1-dibromoethylene (vinylidene bromide).

Synthesis of 1,1-Dibromoethylene
1,1-Dibromoethylene was synthesized via the dehydrobromination of 1,1,2-tribromoethane.

This elimination reaction was a key industrial process for producing a valuable monomer.

The dehydrobromination of 1,1,2-tribromoethane on an industrial scale was typically achieved

by reacting it with a strong base. While specific proprietary industrial protocols are not readily

available in public literature, the general chemical principle involves the removal of a hydrogen

atom and a bromine atom from adjacent carbons to form a double bond.

A generalized workflow for this process is illustrated in the following diagram:
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Synthesis of 1,1,2-Tribromoethane

Conversion to 1,1-Dibromoethylene

End-Use Applications

Ethylene Bromination

Bromine

1,1,2-Tribromoethane

DehydrobrominationStrong Base (e.g., KOH)

1,1-Dibromoethylene

Salt and Water

Polymerization

Pharmaceutical Synthesis

Flame Retardant Polymers

Specialty Chemicals

Foundational & Exploratory

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 3 / 5 Tech Support

https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1583406?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Hazard Identification

Risk Assessment

Control Measures

Inherent Toxicity

Risk Characterization

Potential for Exposure

Engineering Controls (e.g., Ventilation) Administrative Controls (e.g., Training) Personal Protective Equipment

Click to download full resolution via product page

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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